diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate

• IUPAC Name: ethyl (E)-2-[(E)-N'-[(E)-(2,3-dimethoxyphenyl)methylideneamino]carbamimidoyl]-3-ethoxy-3-hydroxyprop-2-enoate
• InChI: InChI=1S/C17H23N3O6/c1-5-25-16(21)13(17(22)26-6-2)15(18)20-19-10-11-8-7-9-12(23-3)14(11)24-4/h7-10,21H,5-6H2,1-4H3,(H2,18,20)/b16-13+,19-10+
• InChI Key: RIVQYYNUIYMPIL-NOKDAXEBSA-N
• Canonical SMILES: CCOC(=C(C(=NN=CC1=C(C(=CC=C1)OC)OC)N)C(=O)OCC)O
• Isomeric SMILES: CCO/C(=C(\C(=N/N=C/C1=C(C(=CC=C1)OC)OC)\N)/C(=O)OCC)/O
• Molecular Formula: C17H23N3O6
• Molecular Weight: 365.4 g/mol

Description

Diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate, also known as DMABN, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMABN belongs to the class of malononitrile derivatives and has been studied extensively for its unique chemical and biological properties.

Mechanism of Action

Diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate exerts its biological effects through the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory prostaglandins. diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate also inhibits the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate has been found to possess various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate has also been found to increase the expression of anti-inflammatory cytokines such as interleukin-10 (IL-10) and decrease the expression of pro-inflammatory cytokines such as interleukin-1β (IL-1β).

Advantages and Limitations for Lab Experiments

Diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high yields with good purity. diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate also possesses a broad range of biological activities, making it a versatile compound for use in various assays. However, diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate also has some limitations. It has poor solubility in water, which can limit its use in certain experiments. diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate. One area of interest is the development of diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate-based drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the study of diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate's potential as a chemopreventive agent for cancer. Further research is also needed to elucidate the mechanism of action of diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate and its potential interactions with other compounds.

Synthesis Methods

Diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate can be synthesized through the condensation of diethyl malonate and 2,3-dimethoxybenzaldehyde followed by the addition of hydrazine hydrate. The resulting compound is then treated with acetic acid to yield diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate. This synthesis method has been optimized to produce high yields of diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate with good purity.

Scientific Research Applications

Diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate has been extensively studied for its potential applications in various fields of research. It has been found to possess anti-inflammatory, antioxidant, and anticancer properties. diethyl {amino[2-(2,3-dimethoxybenzylidene)hydrazino]methylene}malonate has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.